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Compound of Interest

Compound Name: 2-[(Ethylamino)methyl]phenol

Cat. No.: B186731

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of 2-[(Ethylamino)methyl]phenol, a compound that requires careful
management due to its hazardous properties.

Immediate Safety Considerations:

2-[(Ethylamino)methyl]phenol is classified as a hazardous substance. Safety data sheets for
similar phenolic compounds indicate that it is toxic if swallowed or in contact with skin and can
cause severe skin burns and eye damage[1]. Therefore, appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times
when handling this chemical[2][3][4]. Work should be conducted in a well-ventilated area or
under a chemical fume hood[3][5].

Disposal Procedures

The primary principle for the disposal of 2-[(Ethylamino)methyl]phenol is to treat it as
hazardous waste. It must not be disposed of with household garbage or allowed to enter the
sewage system[1]. Improper disposal can lead to environmental contamination and harm to
aquatic life[6].

Step-by-Step Disposal Protocol:
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» Containment: All waste containing 2-[(Ethylamino)methyl]phenol, whether in solid or liquid
form, must be collected in clearly labeled, sealed, and appropriate containers[6][7]. For liquid
waste, use shatter-proof bottles[7].

o Waste Segregation: Do not mix 2-[(Ethylamino)methyl]phenol waste with other chemical
waste streams unless explicitly permitted by your institution's Environmental Health and
Safety (EHS) department.

o Spill Management: In the event of a spill, absorb the material with inert substances like sand
or vermiculite[6][7]. The contaminated absorbent material must then be collected in a sealed
container for disposal as hazardous waste[6]. After absorption, the contaminated area should
be wiped down with a soap and water solution[4].

o Contaminated Materials: Any materials that come into contact with 2-
[(Ethylamino)methyl]phenol, such as gloves, paper towels, or gels, should be considered
contaminated and disposed of as hazardous waste[4][7]. These items should be placed in a
suitable, leak-tight container[7].

o Contacting EHS: Contact your institution's EHS department for specific guidance on the
disposal of 2-[(Ethylamino)methyl]phenol waste[4]. They will provide information on waste
containers, labeling, and collection procedures.

Quantitative Data Summary

Currently, specific quantitative data for the disposal of 2-[(Ethylamino)methyl]phenol, such as
concentration limits for different disposal routes, are not readily available in the provided search
results. The general principle is to treat any concentration of this substance as hazardous

waste.
Parameter Value Source
) General recommendation for
Disposal Route Hazardous Waste Stream

phenolic compounds[4][7]

o Not to be discharged into
Effluent Limits [1]
sewage systems
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
[(Ethylamino)methyl]phenol.
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Waste Generated
(2-[(Ethylamino)methyl]phenol)
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Is the waste liquid?

Collect in a labeled,
sealed container for solids.

No
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shatter-proof bottle.
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(e.g., sand, vermiculite).

Collect absorbed material in a
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Proper Disposal
Complete

Click to download full resolution via product page

Disposal workflow for 2-[(Ethylamino)methyl]phenol.
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Recommended Disposal Methods

For final disposal, incineration at a licensed chemical disposal facility is the recommended
method for phenolic compounds[6][7]. This ensures the complete destruction of the hazardous
material. In some cases, disposal in a secured sanitary landfill may be an option for absorbed
liquid waste, but this should be confirmed with your EHS department[7].

By adhering to these procedures, laboratories can ensure the safe and environmentally
responsible disposal of 2-[(Ethylamino)methyl]phenol, fostering a culture of safety and
sustainability in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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